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Compound of Interest

6-Methoxypyridazine-4-boronic

Compound Name: ]
Acid

Cat. No.: B11920461

Get Quote

Executive Summary & Scientific Rationale

This guide outlines the mandatory disposal protocols for 6-Methoxypyridazine-4-boronic
Acid (CAS: 1083328-87-7). While often treated as a generic organic intermediate, this
compound requires specific handling due to two critical factors:

» Boron Phytotoxicity: Boron compounds are difficult to remove via standard municipal
wastewater treatment. Discharge into sinks can lead to accumulation in local water tables,
causing significant phytotoxicity to regional agriculture. Sink disposal is strictly prohibited.

» Pyridazine Bioactivity: As a nitrogen-rich heterocycle, the pyridazine core is a
pharmacophore often resistant to simple biotic degradation. High-temperature incineration is
the only validated method to ensure complete mineralization.

Hazard Profile & Identification

Before initiating disposal, verify the material against the following safety profile.
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Parameter Specification

Chemical Name 6-Methoxypyridazine-4-boronic Acid

CAS Number 1083328-87-7

Molecular Formula CsH7BN20s

Physical State Solid (typically off-white to yellow powder)

H315: Causes skin irritationH319: Causes
Primary Hazards (GHS) serious eye irritationH335: May cause

respiratory irritation

Stable under ambient conditions.[1]
Reactivity Incompatible with strong oxidizers (e.g.,

peroxides, nitric acid).

Waste Stream Segregation Protocol

Effective disposal relies on correct segregation at the point of generation. You must classify the
waste into one of two streams: Solid Waste or Liquid Waste.[2]

A. Solid Waste (Pure Compound or Contaminated
Debris)[2]

o Classification: Non-Halogenated Organic Solid Waste.
o Packaging:
o Place material in a sealable polyethylene bag or the original container.

o Place this primary container inside a secondary high-density polyethylene (HDPE) waste
bag (double-bagging).

o Labeling: Tag with "Solid Organic Waste - Contains Boron."

B. Liquid Waste (Reaction Mixtures & Mother Liquors)

 Critical Check: Does the solvent contain halogens (DCM, Chloroform, Chlorobenzene)?
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o YES: Dispose in Halogenated Waste carboy.

o NO (e.g., THF, Methanol, Ethyl Acetate): Dispose in Non-Halogenated Waste carboy.

¢ pH Check: Ensure the solution pH is neutral (pH 6—8) before capping to prevent pressure
buildup from slow hydrolysis or residual reactivity.

Decision Matrix: Disposal Workflow

The following diagram illustrates the logical flow for determining the correct waste stream.

Waste Generation:
6-Methoxypyridazine-4-boronic Acid

Determine Physical State

Liquid Waste
(Mother Liquors, Rinses)

Solid Waste
(Powder, Gloves, Weigh Boats)

Contains Halogenated

Double Bag & Tag Solvents? (DCM, CHCI3)

No (e.g., MeOH, THF) Yes (Halogens)

Stream C.:
Solid Hazardous Waste
(Tag: Boron Contaminant)

Stream A: Stream B:

Non-Halogenated Organic Waste Halogenated Organic Waste
(Incineration) (Specialized Incineration)
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Figure 1: Decision matrix for segregating boronic acid waste streams to ensure compliance
with incineration protocols.

Emergency Procedures (Spills)

While this compound is not acutely toxic, proper cleanup prevents chronic exposure and facility

contamination.

o Personal Protective Equipment (PPE): Wear nitrile gloves, safety goggles, and a lab coat. If
creating dust, use an N95 respirator.

e Solid Spill:

o Do not dry sweep if dust generation is likely.

o Cover with wet paper towels (water or ethanol) to dampen.

o Scoop into a wide-mouth jar. Label as "Hazardous Waste."[2][3]
o Decontamination (Surface Cleaning):

o After bulk removal, wipe the surface with a 10% aqueous sodium carbonate solution
followed by water. This aids in solubilizing residual boronic acids for easier removal.

o Note: Do not use strong oxidizers (e.g., concentrated bleach) directly on bulk organic
powder, as this may cause an exothermic reaction.

References & Regulatory Grounding[1][4][5][6][7]

« National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 119086166, 6-Methoxypyridazine-4-boronic Acid. Retrieved from [Link]

e U.S. Environmental Protection Agency (EPA).Hazardous Waste Characteristics: A User-
Friendly Reference Document. (Defines Ignitability, Corrosivity, Reactivity, and Toxicity for
waste streams). Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b11920461/docs?utm_src=pdf-body-img#operational-guide-safe-disposal-of-6-methoxypyridazine-4-boronic-acid
https://pdf.benchchem.com/50/Proper_Disposal_of_3_Thienylboronic_Acid_A_Guide_for_Laboratory_Professionals.pdf
https://pdf.benchchem.com/15436/Navigating_the_Safe_Disposal_of_Allenylboronic_Acid_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b11920461/docs?utm_src=pdf-body#operational-guide-safe-disposal-of-6-methoxypyridazine-4-boronic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/6-Methoxypyridazine-4-boronic-Acid
https://www.epa.gov/hw/identification-hazardous-waste
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11920461?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing
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persistence and phytotoxicity risks of boron disposal). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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